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Compound of Interest

Compound Name: Diphenyliodonium bromide

Cat. No.: B072381 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals like

diphenyliodonium bromide, a compound recognized for its toxicity and corrosive properties,

are critical components of laboratory safety protocols. Adherence to established procedures

minimizes risks and ensures regulatory compliance.

Diphenyliodonium bromide is classified as hazardous, being toxic if swallowed and causing

severe skin burns and eye damage.[1] Therefore, meticulous care must be taken throughout its

lifecycle in the laboratory, from handling to final disposal.

Safety and Hazard Information
A comprehensive understanding of the hazards associated with diphenyliodonium bromide is

the foundation of safe handling. The following table summarizes key safety data for this

compound.
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 3)
Danger

H301: Toxic if

swallowed.[2]

Skin

Corrosion/Irritation

(Category 1B)

Danger

H314: Causes severe

skin burns and eye

damage.[1]

Serious Eye

Damage/Eye Irritation

(Category 1)

Danger
H318: Causes serious

eye damage.[1]

May form combustible

dust concentrations in

air

Not Applicable Danger

May form combustible

dust concentrations in

air.[1]

Personal Protective Equipment (PPE)
When handling diphenyliodonium bromide, it is imperative to use appropriate personal

protective equipment to prevent exposure. This includes:

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator is

necessary.

Disposal Protocol
The universally recommended procedure for the disposal of diphenyliodonium bromide and

its containers is to utilize a licensed and approved waste disposal company.[1] This ensures

that the chemical is managed in an environmentally responsible and compliant manner. Under

no circumstances should this chemical be disposed of down the drain or in regular trash.

Step-by-Step Disposal Guidance:
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Segregation: Keep diphenyliodonium bromide waste separate from other chemical waste

streams to avoid incompatible reactions. It is incompatible with strong oxidizing agents and

water.[1]

Containerization: Collect waste in a clearly labeled, sealed, and appropriate container. The

container should be in good condition and compatible with the chemical.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "Diphenyliodonium bromide".

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area. Follow all institutional and regulatory guidelines for

storage.

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

office or a certified hazardous waste disposal contractor to arrange for pickup and proper

disposal.

Emergency Procedures
In the event of accidental exposure or a spill, immediate action is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Call a poison control center or

doctor immediately for treatment advice.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2]

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a designated hazardous waste container. For large spills, evacuate the area and

contact your institution's EHS team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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